ethyl 5-[(2,4-difluorophenyl)sulfamoyl]-1H-pyrazole-4-carboxylate

• IUPAC Name: ethyl 5-[(2,4-difluorophenyl)sulfamoyl]-1H-pyrazole-4-carboxylate
• InChI: InChI=1S/C12H11F2N3O4S/c1-2-21-12(18)8-6-15-16-11(8)22(19,20)17-10-4-3-7(13)5-9(10)14/h3-6,17H,2H2,1H3,(H,15,16)
• InChI Key: YDUWZEJZQIERHJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(NN=C1)S(=O)(=O)NC2=C(C=C(C=C2)F)F
• Molecular Formula: C12H11F2N3O4S
• Molecular Weight: 331.30 g/mol

Description

Ethyl 5-[(2,4-difluorophenyl)sulfamoyl]-1H-pyrazole-4-carboxylate, also known as ethyl 5-DFPS, is a novel small molecule that has been synthesized and studied for its potential medical applications. It is a derivative of pyrazole, a five-membered ring structure consisting of four carbon atoms and one nitrogen atom. Ethyl 5-DFPS has been studied for its potential to act as a potent inhibitor of the enzyme phosphodiesterase 4 (PDE4), which is involved in the regulation of inflammation and immune response. It has been hypothesized that the inhibition of PDE4 could lead to the development of novel anti-inflammatory and immunomodulatory agents.

Mechanism of Action

The mechanism of action of ethyl 5-[(2,4-difluorophenyl)sulfamoyl]-1H-pyrazole-4-carboxylate 5-DFPS is not yet fully understood. However, it is believed to act by binding to the active site of the enzyme PDE4 and inhibiting its activity. This inhibition of PDE4 activity leads to an increase in the levels of the second messenger cyclic adenosine monophosphate (cAMP) in the cell, which in turn leads to the inhibition of the enzyme COX-2 and the production of pro-inflammatory mediators.
Biochemical and Physiological Effects
The biochemical and physiological effects of ethyl 5-[(2,4-difluorophenyl)sulfamoyl]-1H-pyrazole-4-carboxylate 5-DFPS are not yet fully understood. However, it has been studied for its potential to act as an inhibitor of the enzyme PDE4, which is involved in the regulation of inflammation and immune response. In addition, ethyl 5-[(2,4-difluorophenyl)sulfamoyl]-1H-pyrazole-4-carboxylate 5-DFPS has been studied for its potential to act as an inhibitor of the enzyme COX-2, which is involved in the production of pro-inflammatory mediators.

Advantages and Limitations for Lab Experiments

The advantages of ethyl 5-[(2,4-difluorophenyl)sulfamoyl]-1H-pyrazole-4-carboxylate 5-DFPS for laboratory experiments include its high selectivity for PDE4 and its ability to inhibit the enzyme at low concentrations. Additionally, ethyl 5-[(2,4-difluorophenyl)sulfamoyl]-1H-pyrazole-4-carboxylate 5-DFPS is relatively stable and has a low toxicity profile. However, there are some limitations to its use in laboratory experiments, including its low solubility in water and its high cost.

Future Directions

There are many potential future directions for the study of ethyl 5-[(2,4-difluorophenyl)sulfamoyl]-1H-pyrazole-4-carboxylate 5-DFPS. These include further investigation into its mechanism of action, further studies to determine its potential therapeutic applications, and studies to determine the potential side effects of its use. Additionally, further research into the synthesis of ethyl 5-[(2,4-difluorophenyl)sulfamoyl]-1H-pyrazole-4-carboxylate 5-DFPS could lead to the development of more efficient and cost-effective methods of synthesis. Finally, further research into the pharmacokinetics and pharmacodynamics of ethyl 5-[(2,4-difluorophenyl)sulfamoyl]-1H-pyrazole-4-carboxylate 5-DFPS could lead to the development of novel drug delivery systems.

Synthesis Methods

Ethyl 5-DFPS has been synthesized using a variety of methods, including the Suzuki coupling reaction, the Heck reaction, and the direct amination of pyrazole. The most common method of synthesis is the direct amination of pyrazole, which involves the reaction of a pyrazole derivative with an amine, such as ethyl 5-[(2,4-difluorophenyl)sulfamoyl]-1H-pyrazole-4-carboxylate amine, in the presence of a catalyst, such as palladium. This reaction yields ethyl 5-[(2,4-difluorophenyl)sulfamoyl]-1H-pyrazole-4-carboxylate 5-DFPS as the major product.

Scientific Research Applications

Ethyl 5-DFPS has been studied for its potential to act as an inhibitor of the enzyme phosphodiesterase 4 (PDE4). PDE4 is involved in the regulation of inflammation and immune response, and its inhibition has been hypothesized to lead to the development of novel anti-inflammatory and immunomodulatory agents. In addition, ethyl 5-[(2,4-difluorophenyl)sulfamoyl]-1H-pyrazole-4-carboxylate 5-DFPS has been studied for its potential to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory mediators.